1-Bromo-1-phenylphosphinan-1-ium bromide

• CAS No.: 62150-68-9
• Molecular Formula: C11H15Br2P
• Molecular Weight: 338.02 g/mol
• IUPAC Name: 1-bromo-1-phenylphosphinan-1-ium;bromide
• InChI: InChI=1S/C11H15BrP.BrH/c12-13(9-5-2-6-10-13)11-7-3-1-4-8-11;/h1,3-4,7-8H,2,5-6,9-10H2;1H/q+1;/p-1
• InChI Key: WSEVUNJUARTVIT-UHFFFAOYSA-M
• Canonical SMILES: C1CC[P+](CC1)(C2=CC=CC=C2)Br.[Br-]

Description

1-Bromo-1-phenylphosphinan-1-ium bromide is a chemical compound with the molecular formula C6H5PBr2 It is a brominated derivative of phosphinan, featuring a phenyl group attached to the phosphorus atom

Preparation Methods

The synthesis of 1-Bromo-1-phenylphosphinan-1-ium bromide typically involves the bromination of phenylphosphine. One common method includes the reaction of phenylphosphine with bromine in the presence of a solvent such as carbon disulfide. The reaction is carried out under controlled conditions to ensure the selective formation of the desired product . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity.

Chemical Reactions Analysis

1-Bromo-1-phenylphosphinan-1-ium bromide undergoes various types of chemical reactions, including:

Substitution Reactions: It can participate in nucleophilic substitution reactions where the bromine atom is replaced by other nucleophiles.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions, leading to different phosphorus-containing products.

Addition Reactions: It can react with alkenes or alkynes in addition reactions, forming new carbon-phosphorus bonds.

Common reagents used in these reactions include bases, acids, and other nucleophiles. The major products formed depend on the specific reaction conditions and the nature of the reagents used .

Scientific Research Applications

1-Bromo-1-phenylphosphinan-1-ium bromide has several applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis, particularly in the formation of phosphorus-carbon bonds.

Biology: The compound can be used in the study of biological systems where phosphorus-containing compounds play a role.

Medicine: Research into its potential medicinal properties is ongoing, with interest in its use as a precursor for pharmaceuticals.

Industry: It finds applications in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 1-Bromo-1-phenylphosphinan-1-ium bromide exerts its effects involves its ability to act as a source of bromine and phosphorus. In chemical reactions, it can donate these elements to form new compounds. The molecular targets and pathways involved depend on the specific reaction and the conditions under which it is carried out .

Comparison with Similar Compounds

1-Bromo-1-phenylphosphinan-1-ium bromide can be compared to other brominated phosphorus compounds such as:

1-Bromo-1-phenylphosphine: Similar in structure but lacks the additional bromine atom.

1-Bromo-1-methylphosphinan-1-ium bromide: Contains a methyl group instead of a phenyl group.

1-Bromo-1-ethylphosphinan-1-ium bromide: Contains an ethyl group instead of a phenyl group.

The uniqueness of this compound lies in its specific structure, which imparts distinct chemical properties and reactivity compared to its analogs .